Cas no 76971-22-7 (Komarovidine)

• Product Name: Komarovidine
• CAS No: 76971-22-7
• MF: C₂₀H₁₅N₃
• MW: 297.353204011917
• CID: 2003412
• PubChem ID: 40556985
• Update Time: 2025-04-21

Komarovidine Chemical and Physical Properties

Names and Identifiers

• Komarovidine
• 1-quinolin-8-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
• 1-(Quinolin-8-yl)-4,9-dihydro-3H-pyrido[3,4-b]indole
• DTXSID80654500
• 1-(Quinolin-8-yl)-4,9-dihydro-3H-beta-carboline
• 76971-22-7

• Inchi： 1S/C20H15N3/c1-2-9-17-14(7-1)15-10-12-22-19(20(15)23-17)16-8-3-5-13-6-4-11-21-18(13)16/h1-9,11,23H,10,12H2
• InChI Key： BGJQSTOJEPGFPD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCN=C(C3=CC=CC4=CC=CN=C34)C1=2

Computed Properties

• Exact Mass: 297.126597491g/mol
• Monoisotopic Mass: 297.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids